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Compound of Interest

Compound Name: Basic Blue 11

Cat. No.: B147731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and

characteristics of Basic Blue 11, a synthetic cationic dye belonging to the triarylmethane class.

This document summarizes its chemical and physical properties, spectral data, and

applications, and includes detailed experimental protocols for its analysis and use in textile

dyeing.

Core Properties and Identification
Basic Blue 11, also known as Victoria Blue R, is a dark green to very dark green crystalline

powder.[1][2] It is characterized by its high tinctorial strength and is utilized in various industrial

applications.

Table 1: Chemical and Physical Properties of Basic Blue 11
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Property Value Source(s)

IUPAC Name

[4-[bis[4-

(dimethylamino)phenyl]methyli

dene]naphthalen-1-ylidene]-

ethylazanium chloride

[3]

Synonyms
Victoria Blue R, C.I. 44040,

Basic Blue K
[4][5]

CAS Number 2185-86-6 [5][6]

Molecular Formula C₂₉H₃₂ClN₃ [6][7]

Molecular Weight 458.05 g/mol [5]

Appearance
Dark green to very dark green

solid/powder
[1][2][5]

Melting Point Not available

Boiling Point 603.76 °C (rough estimate) [5]

Density 1.0153 g/cm³ (rough estimate) [5]

Water Solubility 0.5 g/L at 20 °C [5]

Solubility in Other Solvents

Slightly soluble in DMSO and

Methanol. Soluble in ethanol

(blue solution).

[5]

Spectral Properties
Basic Blue 11 exhibits a distinct absorption spectrum in the visible range, which is

characteristic of its chemical structure.

Table 2: Spectral Properties of Basic Blue 11
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Parameter Value Conditions Source(s)

λmax (Absorption

Maximum)
615 nm Methanol [8]

Molar Extinction

Coefficient (ε)
≥54,000 L·mol⁻¹·cm⁻¹

at 577 nm in methanol

(0.005 g/L)
[8]

≥11,000 L·mol⁻¹·cm⁻¹
at 252 nm in methanol

(0.005 g/L)
[8]

≥9,000 L·mol⁻¹·cm⁻¹
at 330 nm in methanol

(0.005 g/L)
[8]

Applications
Basic Blue 11 is a versatile dye with applications across several industries due to its vibrant

blue color.

Textile Industry: It is used for dyeing silk, wool, and acrylic fibers.[9] For cotton, it is applied

using a mordant dyeing process.[6]

Paper Industry: It is used for coloring paper and paper products.[9]

Leather and Wood Staining: The dye is also employed in the coloring of leather and wood.[1]

[6]

Inks and Pigments: Basic Blue 11 is used in the manufacturing of inks and organic solvent-

based paints.[6][9]

Biological Staining: It has applications as a histological dye and a fluorochrome in biological

research.

Experimental Protocols
General Synthesis Method
The synthesis of Basic Blue 11 is typically achieved through a condensation reaction. While

specific, detailed laboratory protocols are not readily available in public literature, the general
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manufacturing methods are described as follows:

Method A: Condensation of Bis(4-(dimethylamino)phenyl)methanol with N-Ethylnaphthalen-1-

amine. The resulting product is then converted to an N-nitro derivative, followed by oxidation

and subsequent removal of the nitro group.[6]

Method B: Condensation of 4-(Dichloro(4-(dimethylamino)phenyl)methyl)-N,N-

dimethylbenzenamine with N-Ethylnaphthalen-1-amine.[6]

A visual representation of the general synthesis approach is provided below.

Reactants Process Product

Bis(4-(dimethylamino)phenyl)methanol

Condensation ReactionN-Ethylnaphthalen-1-amine

4-(Dichloro(4-(dimethylamino)phenyl)methyl)-N,N-dimethylbenzenamine

Basic Blue 11

Click to download full resolution via product page

Caption: General Synthesis Pathways for Basic Blue 11.

Quantitative Analysis by UV-Vis Spectroscopy
This protocol outlines the determination of Basic Blue 11 concentration in a solution using UV-

Vis spectroscopy, based on the Beer-Lambert law.

Materials and Equipment:

Basic Blue 11 dye

Methanol (spectroscopic grade)
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Volumetric flasks (100 mL, 50 mL, 25 mL, 10 mL)

Pipettes

UV-Vis Spectrophotometer

Quartz or glass cuvettes

Procedure:

Preparation of Stock Solution: Accurately weigh approximately 10 mg of Basic Blue 11 and

dissolve it in methanol in a 100 mL volumetric flask. Fill to the mark with methanol to obtain a

stock solution of known concentration (e.g., 100 mg/L).

Preparation of Standard Solutions: Perform serial dilutions of the stock solution to prepare a

series of standard solutions with concentrations ranging from approximately 0.5 mg/L to 5

mg/L.

Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up for

at least 15-20 minutes.

Wavelength Scan: Fill a cuvette with one of the standard solutions (e.g., 2 mg/L) and scan

the absorbance from 400 nm to 800 nm to determine the wavelength of maximum

absorbance (λmax). The expected λmax for Basic Blue 11 is approximately 615 nm.[8][10]

Calibration Curve:

Set the spectrophotometer to the determined λmax.

Use methanol as a blank to zero the absorbance.

Measure the absorbance of each standard solution, starting from the least concentrated.

Rinse the cuvette with the next standard solution before filling it for measurement.

Plot a graph of absorbance versus concentration. The resulting calibration curve should be

linear.
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Analysis of Unknown Sample: Measure the absorbance of the unknown sample solution at

the same λmax. Use the equation of the line from the calibration curve to determine the

concentration of Basic Blue 11 in the unknown sample.
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Caption: Workflow for UV-Vis Spectroscopic Analysis.
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Mordant Dyeing of Cotton Fabric
Basic dyes have poor affinity for cotton fibers. Therefore, a mordanting step is necessary to fix

the dye to the fabric. Tannic acid is a common mordant for this purpose.

Materials and Equipment:

Cotton fabric, scoured (pre-washed to remove impurities)

Basic Blue 11 dye

Tannic acid

Tartar emetic (antimony potassium tartrate) or a suitable substitute

Acetic acid

Dyeing bath (beakers or stainless steel pots)

Heating plate or water bath

Stirring rods

Procedure:

Mordanting with Tannic Acid:

Prepare a solution of tannic acid (e.g., 2-4% on the weight of fabric, owf) in water.

Immerse the scoured cotton fabric in the tannic acid solution.

Heat the bath to a boil and then let it cool down over a period of 1-2 hours, allowing the

fabric to steep.

Remove the fabric and squeeze out the excess liquid.

Fixing the Mordant:

Prepare a solution of a fixing agent like tartar emetic (e.g., 1-2% owf).
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Immerse the tannic acid-mordanted fabric in this solution at room temperature for about 30

minutes. This step fixes the tannic acid onto the cotton fibers.

Rinse the fabric thoroughly with water.

Dyeing:

Prepare the dyebath by dissolving the required amount of Basic Blue 11 (e.g., 1% owf) in

hot water. A small amount of acetic acid can be added to aid in dissolving the dye and to

control the pH.

Introduce the mordanted and rinsed cotton fabric into the dyebath.

Gradually raise the temperature of the dyebath to about 70-80 °C.

Maintain this temperature for 60-90 minutes, stirring occasionally to ensure even dyeing.

Post-Treatment:

After dyeing, remove the fabric from the dyebath and rinse it thoroughly with cold water

until the water runs clear.

Wash the dyed fabric with a neutral soap solution to remove any unfixed dye.

Rinse again and air dry.
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Caption: Experimental Workflow for Mordant Dyeing of Cotton.
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Toxicological and Safety Information
Basic Blue 11 is classified as harmful if swallowed.

Table 3: Toxicological and Safety Data

Parameter Value Source(s)

GHS Classification
Acute toxicity, Oral (Category

4), H302: Harmful if swallowed.
[4]

Acute Oral LD₅₀ (Rat) Data not publicly available.

Skin Irritation May cause skin irritation. [7][11]

Eye Irritation
May cause serious eye

irritation.
[7][11]

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust. Use in a well-ventilated area.

Wash hands thoroughly after handling.

Photocatalytic Degradation Pathway
The degradation of triarylmethane dyes like Basic Blue 11 can be achieved through

photocatalysis, often using a semiconductor catalyst such as titanium dioxide (TiO₂). The

degradation process involves a series of reactions that break down the complex dye molecule

into simpler, less harmful compounds. The primary degradation pathways for Victoria Blue R

(Basic Blue 11) involve N-de-alkylation and oxidative degradation of the chromophore.

The process can be summarized as follows:

Excitation: Under UV or visible light, the photocatalyst generates electron-hole pairs.
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Radical Formation: These charge carriers react with water and oxygen to produce highly

reactive species like hydroxyl radicals (•OH) and superoxide radicals (O₂⁻•).

Degradation: These reactive radicals attack the dye molecule, leading to:

N-de-alkylation: Stepwise removal of the ethyl and methyl groups from the nitrogen atoms.

Oxidative Degradation: Cleavage of the conjugated chromophore structure, leading to the

formation of smaller aromatic intermediates and eventually mineralization to CO₂, H₂O,

and inorganic ions.

Degradation Pathways

Basic Blue 11

N-de-alkylation Oxidative Degradation of Chromophore

Aromatic Intermediates

Mineralization
(CO₂, H₂O, Inorganic Ions)

Click to download full resolution via product page

Caption: Logical Relationship of Photocatalytic Degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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